Cas no 2228093-85-2 (2-amino-2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)acetic acid)

• Product Name: 2-amino-2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)acetic acid
• CAS No: 2228093-85-2
• MF: C₁₃H₁₇FN₂O₄
• MW: 284.283487081528
• CID: 5798029
• PubChem ID: 165861148
• Update Time: 2025-06-08

2-amino-2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)acetic acid
• EN300-1883188
• 2-amino-2-(5-{[(tert-butoxy)carbonyl]amino}-2-fluorophenyl)acetic acid
• 2228093-85-2

• Inchi： 1S/C13H17FN2O4/c1-13(2,3)20-12(19)16-7-4-5-9(14)8(6-7)10(15)11(17)18/h4-6,10H,15H2,1-3H3,(H,16,19)(H,17,18)
• InChI Key： DUTJSHDEEWFEEM-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C(C(=O)O)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.11723519g/mol
• Monoisotopic Mass: 284.11723519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)acetic acid

Comprehensive Analysis of 2-amino-2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)acetic acid (CAS No. 2228093-85-2)

2-amino-2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)acetic acid (CAS No. 2228093-85-2) is a specialized fluorinated aromatic amino acid derivative with significant potential in pharmaceutical and biochemical research. This compound features a unique tert-butoxycarbonyl (Boc)-protected amine group and a fluorophenyl moiety, making it a valuable intermediate in peptide synthesis and drug discovery. Its structural complexity and functional versatility align with current trends in targeted drug design and precision medicine, addressing growing demand for highly selective bioactive molecules.

The Boc-protected amino group in this compound enhances stability during synthetic processes, a critical factor for researchers developing peptide-based therapeutics. With increasing interest in fluorinated pharmaceuticals (a hot topic in 2023-2024 due to their metabolic stability and membrane permeability), this molecule’s 2-fluorophenyl component offers distinct advantages for optimizing drug-receptor interactions. Its applications span kinase inhibitor development, GPCR-targeted compounds, and proteolysis-targeting chimeras (PROTACs)—areas frequently searched in academic and industrial databases.

From a synthetic chemistry perspective, the compound’s carboxylic acid functionality allows efficient conjugation with amines or alcohols, enabling modular construction of complex molecules. This aligns with the pharmaceutical industry’s focus on fragment-based drug discovery (FBDD), where such multifunctional building blocks are indispensable. Analytical data (e.g., HPLC purity >95%, characteristic NMR shifts for the fluorine-substituted aromatic ring) confirm its utility as a reliable intermediate.

Environmental and regulatory considerations are increasingly prominent in chemical research. While 2228093-85-2 is not classified as hazardous, its fluorinated aromatic structure warrants proper handling per green chemistry principles—a trending search term among chemists. The compound’s potential biodegradation pathways and eco-friendly synthetic routes are active areas of investigation, reflecting broader industry shifts toward sustainable molecular design.

In drug delivery applications, the amino acid backbone of this compound may enhance cell permeability—a key challenge in biologic drug development. Recent publications (2022-2023) highlight similar fluorinated amino acids in tumor-targeting prodrugs and blood-brain barrier penetration studies, topics generating high engagement in scientific forums. Its protectable amine further allows controlled release strategies, relevant to long-acting injectable formulations (LAIs), another trending research area.

Quality control protocols for CAS 2228093-85-2 typically involve chiral HPLC to verify enantiopurity—critical given the rising demand for stereochemically pure pharmaceuticals. The fluorine atom’s strong 19F NMR signal also facilitates reaction monitoring, a technique gaining traction due to its non-destructive nature. These attributes make the compound particularly valuable for high-throughput screening platforms, where real-time analytical feedback accelerates optimization cycles.

Emerging applications include incorporation into metal-organic frameworks (MOFs) for controlled release systems, leveraging its coordination-capable functional groups. This intersects with nanotechnology trends, where searches for bioactive MOFs have surged 300% since 2021. Additionally, its hydrogen-bonding motifs are being explored in supramolecular chemistry for designing self-assembling drug carriers—an innovative approach to address solubility challenges.

For researchers sourcing 2-amino-2-(5-{(tert-butoxy)carbonylamino}-2-fluorophenyl)acetic acid, key considerations include storage stability (recommended at -20°C under inert atmosphere) and compatibility with common coupling reagents like HATU or EDCI. These practical aspects frequently appear in synthesis-focused queries, emphasizing the need for detailed technical guidance. The compound’s ortho-fluorine effect on reaction kinetics also warrants attention—a nuanced topic discussed in recent physical organic chemistry studies.